Cas no 2408964-77-0 (3-Amino-3-cyclopentylpropanoic acid hydrochloride)
3-Amino-3-cyclopentylpropanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2408964-77-0
- methyl 3-amino-3-cyclopentylpropanoate hydrochloride
- EN300-7492042
- 3-Amino-3-cyclopentylpropanoic acid hydrochloride
-
- Inchi: 1S/C9H17NO2.ClH/c1-12-9(11)6-8(10)7-4-2-3-5-7;/h7-8H,2-6,10H2,1H3;1H
- InChI Key: VFRXXOYZEOMPRA-UHFFFAOYSA-N
- SMILES: C(C1CCCC1)(N)CC(=O)OC.Cl
Computed Properties
- Exact Mass: 207.1026065g/mol
- Monoisotopic Mass: 207.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
3-Amino-3-cyclopentylpropanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7492042-0.05g |
methyl 3-amino-3-cyclopentylpropanoate hydrochloride |
2408964-77-0 | 95.0% | 0.05g |
$179.0 | 2025-03-10 | |
| Enamine | EN300-7492042-0.1g |
methyl 3-amino-3-cyclopentylpropanoate hydrochloride |
2408964-77-0 | 95.0% | 0.1g |
$268.0 | 2025-03-10 | |
| Enamine | EN300-7492042-0.25g |
methyl 3-amino-3-cyclopentylpropanoate hydrochloride |
2408964-77-0 | 95.0% | 0.25g |
$383.0 | 2025-03-10 | |
| Enamine | EN300-7492042-0.5g |
methyl 3-amino-3-cyclopentylpropanoate hydrochloride |
2408964-77-0 | 95.0% | 0.5g |
$601.0 | 2025-03-10 | |
| Enamine | EN300-7492042-1.0g |
methyl 3-amino-3-cyclopentylpropanoate hydrochloride |
2408964-77-0 | 95.0% | 1.0g |
$770.0 | 2025-03-10 | |
| Enamine | EN300-7492042-2.5g |
methyl 3-amino-3-cyclopentylpropanoate hydrochloride |
2408964-77-0 | 95.0% | 2.5g |
$1509.0 | 2025-03-10 | |
| Enamine | EN300-7492042-5.0g |
methyl 3-amino-3-cyclopentylpropanoate hydrochloride |
2408964-77-0 | 95.0% | 5.0g |
$2235.0 | 2025-03-10 | |
| Enamine | EN300-7492042-10.0g |
methyl 3-amino-3-cyclopentylpropanoate hydrochloride |
2408964-77-0 | 95.0% | 10.0g |
$3315.0 | 2025-03-10 | |
| Aaron | AR028VIB-50mg |
methyl3-amino-3-cyclopentylpropanoatehydrochloride |
2408964-77-0 | 95% | 50mg |
$272.00 | 2025-02-17 | |
| Aaron | AR028VIB-100mg |
methyl3-amino-3-cyclopentylpropanoatehydrochloride |
2408964-77-0 | 95% | 100mg |
$394.00 | 2025-02-17 |
3-Amino-3-cyclopentylpropanoic acid hydrochloride Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 3-Amino-3-cyclopentylpropanoic acid hydrochloride
Introduction to 3-Amino-3-cyclopentylpropanoic acid hydrochloride (CAS No. 2408964-77-0)
3-Amino-3-cyclopentylpropanoic acid hydrochloride (CAS No. 2408964-77-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CycloPep1, is a derivative of proline and has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer.
The chemical structure of 3-Amino-3-cyclopentylpropanoic acid hydrochloride is characterized by a cyclopentyl ring attached to a propanoic acid backbone, with an amino group and a hydrochloride salt. This unique structure confers the compound with several desirable properties, including high solubility, stability, and bioavailability. These properties make it an attractive candidate for drug development.
Recent studies have highlighted the potential of 3-Amino-3-cyclopentylpropanoic acid hydrochloride in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the activity of specific enzymes involved in the progression of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it a promising therapeutic agent for neurodegenerative disorders.
In addition to its neuroprotective effects, 3-Amino-3-cyclopentylpropanoic acid hydrochloride has also demonstrated anti-cancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.
The pharmacokinetic properties of 3-Amino-3-cyclopentylpropanoic acid hydrochloride have been extensively evaluated in both in vitro and in vivo models. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has a relatively long half-life, which allows for less frequent dosing regimens, making it more convenient for patients.
The safety profile of 3-Amino-3-cyclopentylpropanoic acid hydrochloride has also been thoroughly investigated. Preclinical toxicology studies have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for further clinical development.
Clinical trials are currently underway to evaluate the efficacy and safety of 3-Amino-3-cyclopentylpropanoic acid hydrochloride in human subjects. Early-phase trials have shown promising results, with patients experiencing improvements in cognitive function and reduced tumor burden. These preliminary findings have generated considerable excitement among researchers and clinicians alike.
In conclusion, 3-Amino-3-cyclopentylpropanoic acid hydrochloride (CAS No. 2408964-77-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and robust safety profile make it an attractive candidate for further development in the fields of neurodegenerative diseases and cancer therapy. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.
2408964-77-0 (3-Amino-3-cyclopentylpropanoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)